1,4-Bis[2-(4-hydroxyphenyl)ethylamino]anthracene-9,10-dione
1,4-Bis[2-(4-hydroxyphenyl)ethylamino]anthracene-9,10-dione
BML-266 is a sirtuin inhibitor. It acts by inducing granulocytic differentiation in the acute promyelocytic leukemia (APL) cell line NB4.
Brand Name:
Vulcanchem
CAS No.:
96969-83-4
VCID:
VC0521573
InChI:
InChI=1S/C30H26N2O4/c33-21-9-5-19(6-10-21)15-17-31-25-13-14-26(32-18-16-20-7-11-22(34)12-8-20)28-27(25)29(35)23-3-1-2-4-24(23)30(28)36/h1-14,31-34H,15-18H2
SMILES:
C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)NCCC4=CC=C(C=C4)O)NCCC5=CC=C(C=C5)O
Molecular Formula:
C30H26N2O4
Molecular Weight:
478.5 g/mol
1,4-Bis[2-(4-hydroxyphenyl)ethylamino]anthracene-9,10-dione
CAS No.: 96969-83-4
Inhibitors
VCID: VC0521573
Molecular Formula: C30H26N2O4
Molecular Weight: 478.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 96969-83-4 |
---|---|
Product Name | 1,4-Bis[2-(4-hydroxyphenyl)ethylamino]anthracene-9,10-dione |
Molecular Formula | C30H26N2O4 |
Molecular Weight | 478.5 g/mol |
IUPAC Name | 1,4-bis[2-(4-hydroxyphenyl)ethylamino]anthracene-9,10-dione |
Standard InChI | InChI=1S/C30H26N2O4/c33-21-9-5-19(6-10-21)15-17-31-25-13-14-26(32-18-16-20-7-11-22(34)12-8-20)28-27(25)29(35)23-3-1-2-4-24(23)30(28)36/h1-14,31-34H,15-18H2 |
Standard InChIKey | UUJHFIBEJJLZBF-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)NCCC4=CC=C(C=C4)O)NCCC5=CC=C(C=C5)O |
Canonical SMILES | C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)NCCC4=CC=C(C=C4)O)NCCC5=CC=C(C=C5)O |
Appearance | Solid powder |
Description | BML-266 is a sirtuin inhibitor. It acts by inducing granulocytic differentiation in the acute promyelocytic leukemia (APL) cell line NB4. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | BML-266; BML 266; BML266; JFD00244; JFD-00244; JFD 00244; |
Reference | 1: Sunami Y, Araki M, Hironaka Y, Morishita S, Kobayashi M, Liew EL, Edahiro Y, Tsutsui M, Ohsaka A, Komatsu N. Inhibition of the NAD-dependent protein deacetylase SIRT2 induces granulocytic differentiation in human leukemia cells. PLoS One. 2013;8(2):e57633. doi: 10.1371/journal.pone.0057633. Epub 2013 Feb 27. PubMed PMID: 23460888; PubMed Central PMCID: PMC3584049. |
PubChem Compound | 2817242 |
Last Modified | Nov 12 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume